molecular formula C19H17NO B8577230 N-(2-Methoxyphenyl)[1,1'-biphenyl]-2-amine CAS No. 118987-68-1

N-(2-Methoxyphenyl)[1,1'-biphenyl]-2-amine

Cat. No.: B8577230
CAS No.: 118987-68-1
M. Wt: 275.3 g/mol
InChI Key: OVAXUXVHYUERAA-UHFFFAOYSA-N
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Description

N-(2-Methoxyphenyl)[1,1'-biphenyl]-2-amine is a useful research compound. Its molecular formula is C19H17NO and its molecular weight is 275.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

118987-68-1

Molecular Formula

C19H17NO

Molecular Weight

275.3 g/mol

IUPAC Name

N-(2-methoxyphenyl)-2-phenylaniline

InChI

InChI=1S/C19H17NO/c1-21-19-14-8-7-13-18(19)20-17-12-6-5-11-16(17)15-9-3-2-4-10-15/h2-14,20H,1H3

InChI Key

OVAXUXVHYUERAA-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC=C1NC2=CC=CC=C2C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

Trisdibenzylideneacetonedipalladium (0.276 g, 0.3 mmol) and tri-tert-butylphosphine (0.121 g, 0.6 mmol) were put into a flask, and then dissolved in 40 mL of toluene. Subsequently, 2-biphenylamine (2.53 g, 15 mmol), 1-bromo-2-methoxybenzene (2.81 g, 15 mmol) and tert-butoxy sodium (2.16 g, 22.5 mmol) were added into the flask, and then refluxed at a temperature of 110° C. for 12 hours. After cooling the flask including the reactant mixture to room temperature, the reactant mixture was washed using an ammonium chloride aqueous solution (150 mL) to separate an organic layer. The separated organic layer was washed with distilled water three times, and was then dried with magnesium sulfate. Thereafter, residues from which volatile components were removed at reduced pressure were purified using a silica gel chromatography tube in a mixed solvent of hexane and ethylacetate (1:10), and were then recrystallized in normal hexane to produce 3.39 g of N-(2′-methoxyphenyl)biphenyl-2-amine.
Quantity
2.53 g
Type
reactant
Reaction Step One
Quantity
2.81 g
Type
reactant
Reaction Step One
Quantity
2.16 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step Two
Quantity
0.121 g
Type
catalyst
Reaction Step Three

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